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Compound of Interest

Compound Name: Ethyl 2-hydroxy-4-oxopentanoate

CAS No.: 16508-89-7

Cat. No.: B3108404

Get Quote

Nomenclature, Synthesis, and Application in Chiral
Scaffolding
Executive Summary
Ethyl 2-hydroxy-4-oxopentanoate (EHO) is a bifunctional chiral building block characterized

by a gamma-keto-alpha-hydroxy ester framework. While historically recognized as a transient

intermediate in the acid-catalyzed conversion of lignocellulosic biomass to ethyl levulinate,

recent advancements in asymmetric organocatalysis have elevated its status to a valuable

chiral synthon. Its structure—featuring a reactive ketone, a secondary alcohol, and an ester

moiety—offers orthogonal functionalization sites, making it a versatile precursor for polyketide

mimetics, statin side-chains, and heterocyclic pharmacophores.

Nomenclature and Structural Analysis
The IUPAC name ethyl 2-hydroxy-4-oxopentanoate is derived systematically based on the

priority rules of functional groups.

2.1 Nomenclature Deconstruction
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Parent Chain: Pentanoic acid (5 carbons). The carboxylate carbon is C1.

Principal Functional Group: Ester (Suffix: -oate). The ethyl group is the alkyl substituent on

the oxygen.

Substituents:

C2 Position: Hydroxy group (-OH).[1] Alcohol has lower priority than ester.

C4 Position: Oxo group (=O). Ketone has lower priority than ester.

Stereochemistry: The C2 carbon is a chiral center, existing as either the (2R)- or (2S)-

enantiomer.

Systematic Name: Ethyl 2-hydroxy-4-oxopentanoate Common Synonyms: Ethyl 2-hydroxy-4-

oxovalerate; EHO; 2-Hydroxy-4-oxopentanoic acid ethyl ester.

2.2 Chemical Profile
Property Data

Molecular Formula C₇H₁₂O₄

Molecular Weight 160.17 g/mol

SMILES CCOC(=O)C(O)CC(C)=O

InChIKey KMGFCSZYXHRXSL-UHFFFAOYSA-N

Chirality C2 (R/S)

Physical State Colorless to pale yellow oil

Synthesis Methodologies
The synthesis of EHO follows two distinct paradigms: Biomass Valorization (industrial/racemic)

and Asymmetric Organocatalysis (pharma/enantioenriched).

3.1 Route A: Asymmetric Aldol Reaction (Pharma-Grade)
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For drug development applications requiring high enantiomeric excess (ee), the direct aldol

reaction between ethyl glyoxylate and acetone is the preferred route.

Mechanism: The reaction proceeds via an enamine or enol mechanism where acetone acts

as the nucleophile attacking the highly electrophilic aldehyde of ethyl glyoxylate.

Catalysis: Chiral phosphoric acids or proline derivatives can induce asymmetry at the C2

position.

Protocol (Representative Scale):

Reagents: Freshly distilled ethyl glyoxylate (1.0 eq), Acetone (excess/solvent), Catalyst (e.g.,

(S)-BINOL-derived phosphoric acid, 5 mol%).

Conditions: Stir at 0°C to room temperature for 24–48 hours.

Work-up: Quench with saturated NH₄Cl. Extract with ethyl acetate.

Purification: Flash column chromatography (Hexane/EtOAc).

Yield/ee: Typically 60–80% yield; >90% ee depending on the catalyst.

3.2 Route B: Acid-Catalyzed Biomass Conversion (Industrial)
EHO is a key intermediate in the "Biofine" type processes where cellulose or glucose is

converted to ethyl levulinate.[2]

Pathway: Glucose

Fructose

HMF

Ring opening

EHO

Ethyl Levulinate.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubs.acs.org/toc/ascecg/8/30
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3108404?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Significance: While this route produces racemic EHO, it is highly scalable. The EHO

intermediate is often transient, rapidly dehydrating/decarboxylating to form ethyl levulinate

(ethyl 4-oxopentanoate).
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Figure 1: Dual synthetic pathways for Ethyl 2-hydroxy-4-oxopentanoate. Top: Biomass

degradation route.[3] Bottom: Asymmetric aldol synthesis.

Analytical Characterization
Validating the structure of EHO requires careful analysis of NMR data to distinguish it from its

dehydration product (ethyl levulinate) or the 2,4-dioxo analog.

4.1 Nuclear Magnetic Resonance (NMR)
Data based on the (S)-enantiomer in CDCl₃ (270 MHz):
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Nucleus Shift (δ ppm) Multiplicity Assignment

¹H 1.28 Triplet (J=7.1 Hz)
Ester Methyl (-

OCH₂CH₃)

¹H 2.20 Singlet
Ketone Methyl (CH₃-

C=O)

¹H 2.89 Doublet of Doublets C3 Methylene (-CH₂-)

¹H 4.27 Quartet (J=7.1 Hz)
Ester Methylene (-

OCH₂CH₃)

¹H 4.40–4.50 Multiplet
C2 Methine (-

CH(OH)-)

¹³C 14.2 - Ester Methyl

¹³C 30.5 - Ketone Methyl

¹³C 47.0 - C3 Methylene

¹³C 61.9 - Ester Methylene

¹³C 67.2 -
C2 Methine (Chiral

Center)

¹³C 173.6 - Ester Carbonyl (C1)

¹³C 206.5 - Ketone Carbonyl (C4)

Note: Chemical shifts may vary slightly depending on concentration and solvent.

Applications in Drug Development[5]
5.1 Chiral Building Block for 1,3-Diols
EHO serves as a masked form of 2,4-dihydroxypentanoic acid. Stereoselective reduction of the

C4 ketone (using borohydrides or biocatalytic ketoreductases) yields 2,4-diol esters. These

motifs are prevalent in:

Statins: The side chains of HMG-CoA reductase inhibitors often contain alternating hydroxyl

groups (1,3-diol arrays).
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Polyketide Antibiotics: EHO mimics the acetate/propionate units found in macrolide

biosynthesis.

5.2 Heterocycle Synthesis
The gamma-keto-alpha-hydroxy arrangement allows for cyclization reactions:

Butenolides: Acid-catalyzed lactonization yields substituted furanones.

Isoxazoles/Pyrazoles: Reaction with hydroxylamine or hydrazines targets the C4 ketone and

C1 ester (or potentially the C2 alcohol via activation) to form bioactive heterocycles used in

anti-inflammatory research.

5.3 Self-Validating Protocol: Enantiomeric Excess Determination
To ensure the integrity of the chiral starting material before use in synthesis:

Column: Chiralpak AD-H or OD-H.

Mobile Phase: Hexane/Isopropanol (90:10 to 98:2).

Flow Rate: 0.5–1.0 mL/min.

Detection: UV at 210–220 nm (Ester absorption).

Expectation: Baseline separation of (R) and (S) enantiomers is required to validate "chiral

pool" status.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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